Nitrate
Overview
Description
Nitrate is a polyatomic ion with the chemical formula NO₃⁻. It is a conjugate base of nitric acid and consists of one nitrogen atom centrally bonded to three oxygen atoms in a trigonal planar arrangement. Nitrates are commonly found in nature and are essential components of fertilizers and explosives . They play a crucial role in the nitrogen cycle, serving as a primary form of nitrogen for many plants, which use it to synthesize proteins, nucleic acids, and other vital organic molecules .
Scientific Research Applications
Nitrates have a wide range of applications in scientific research:
Chemistry: Used as oxidizing agents in various chemical reactions and as precursors for the synthesis of other nitrogen-containing compounds.
Biology: Play a role in the nitrogen cycle, essential for plant growth and development.
Medicine: Nitrates are used in medications to treat conditions like angina and heart failure by dilating blood vessels and improving blood flow.
Industry: Widely used in fertilizers to provide essential nutrients to plants, and in explosives due to their oxidizing properties
Mechanism of Action
Target of Action
Nitrate primarily targets vascular smooth muscle cells . These cells play a crucial role in the regulation of vascular tone, which is essential for controlling blood flow and pressure. This compound’s interaction with these cells leads to their relaxation, resulting in vasodilation .
Mode of Action
This compound is converted by mitochondrial aldehyde dehydrogenase in smooth muscle cells to nitric oxide (NO) , a potent vasodilator. NO stimulates soluble guanylate cyclase, leading to the production of cyclic guanosine monophosphate (cGMP) . cGMP acts via cGMP-dependent protein kinase, which ultimately lowers intracellular calcium levels . This decrease in calcium levels leads to relaxation of the vascular smooth muscle cells, causing vasodilation .
Biochemical Pathways
This compound is involved in several biochemical pathways, including nitrogen fixation, nitrification, denitrification, dissimilatory this compound reduction, and assimilatory this compound reduction . In the nitrification process, ammonia is oxidized to nitrite, which is then further oxidized to this compound . In denitrification, this compound is reduced to gaseous nitrogen compounds .
Pharmacokinetics
The administration of oral this compound increases the level of nitric oxide metabolites in the circulation . Its pharmacokinetics are little affected in patients with either liver or renal disease .
Result of Action
The primary result of this compound’s action is vasodilation , which improves blood flow and allows more oxygen-rich blood to reach the heart muscle . This can alleviate cardiovascular dysfunction in some patients, showing particular promise in hypertension and in modifying platelet activation . Moreover, this compound’s vasodilatory effect can help treat and prevent angina .
Action Environment
Environmental factors can significantly influence this compound’s action, efficacy, and stability. For instance, excess nitrogen from agricultural sources is one of the main causes of water pollution in Europe . High concentrations of this compound can destroy water quality ecologically and clinically by causing eutrophication in aquatic bodies . Furthermore, specific measures for reducing pollution at the source are required, including periods of prohibition of fertilizer application, restrictions for application on sloped soils, and on soaked, frozen, or snow-covered soils .
Safety and Hazards
Future Directions
Electrocatalytic nitrate reduction reaction, powered by renewable electricity, presents a promising approach to achieve nitrogen neutrality by converting this compound back into nitrogen and valuable chemicals . Future research needs to focus on sustainable this compound supply routes, understanding species balance, overcoming mass transfer limitations, and ensuring catalyst stability .
Biochemical Analysis
Biochemical Properties
Nitrate plays a crucial role in biochemical reactions. It serves as a primary source of nitrogen for many organisms. The enzyme this compound reductase, which is produced by many bacterial species, facilitates the reduction of this compound to nitrite . This biochemical reaction is a key step in the nitrogen cycle .
Cellular Effects
This compound influences various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can be reduced to nitric oxide, a signaling molecule that plays a role in vasodilation, neurotransmission, and immune responses .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to biomolecules, inhibit or activate enzymes, and induce changes in gene expression. For example, this compound can bind to the active site of this compound reductase, leading to the reduction of this compound to nitrite .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This compound is relatively stable, but it can be degraded or transformed through biological processes. Long-term exposure to this compound can influence cellular function, as seen in studies of this compound assimilation by bacteria .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. While low doses of this compound can be beneficial, high doses can lead to adverse effects such as methemoglobinemia, a condition caused by excessive this compound intake .
Metabolic Pathways
This compound is involved in several metabolic pathways. It is a key player in the nitrogen cycle, where it interacts with enzymes like this compound reductase and nitrite reductase . This compound can also affect metabolic flux and metabolite levels.
Transport and Distribution
This compound is transported and distributed within cells and tissues through specific transporters. It can also interact with binding proteins, influencing its localization or accumulation within cells .
Subcellular Localization
The subcellular localization of this compound can affect its activity or function. For instance, in plant cells, this compound is stored in vacuoles and can be mobilized to the cytosol for reduction to nitrite .
Preparation Methods
Synthetic Routes and Reaction Conditions: Nitrates can be synthesized through various methods. One common laboratory method involves the neutralization of nitric acid with a base, such as sodium hydroxide, to produce sodium nitrate and water: [ \text{HNO}_3 + \text{NaOH} \rightarrow \text{NaNO}_3 + \text{H}_2\text{O} ]
Industrial Production Methods: In industrial settings, nitrates are often produced through the Ostwald process, which involves the catalytic oxidation of ammonia to produce nitric acid, which is then neutralized to form nitrates. Another method is the Haber process, where nitrogen and hydrogen gases are combined under high pressure and temperature in the presence of a catalyst to produce ammonia, which is subsequently oxidized to form nitrates .
Chemical Reactions Analysis
Types of Reactions: Nitrates undergo various chemical reactions, including:
Oxidation: Nitrates can act as oxidizing agents, especially under acidic conditions. For example, in the presence of a reducing agent, nitrates can be reduced to nitrogen dioxide or nitrogen gas.
Reduction: Nitrates can be reduced to nitrites, ammonia, or nitrogen gas, depending on the conditions and the reducing agents used.
Substitution: Nitrates can participate in substitution reactions, where the nitrate ion is replaced by another anion.
Common Reagents and Conditions:
Oxidation: Concentrated sulfuric acid and reducing agents like zinc or iron.
Reduction: Catalysts such as platinum or palladium, and reducing agents like hydrogen gas or sodium borohydride.
Major Products Formed:
Oxidation: Nitrogen dioxide (NO₂), nitrogen gas (N₂).
Reduction: Nitrites (NO₂⁻), ammonia (NH₃), nitrogen gas (N₂).
Comparison with Similar Compounds
Nitrites (NO₂⁻): Similar to nitrates but with one less oxygen atom. Nitrites are also used in food preservation and have similar oxidizing properties.
Nitro Compounds (R-NO₂): Organic compounds containing the nitro group. They are used in the production of explosives and dyes.
Ammonium Nitrate (NH₄NO₃): A compound containing both ammonium and this compound ions, widely used in fertilizers and explosives .
Uniqueness of Nitrates: Nitrates are unique due to their high solubility in water and their ability to act as both oxidizing agents and nutrients for plants. Their role in the nitrogen cycle and their widespread use in agriculture and industry make them indispensable .
Properties
IUPAC Name |
nitrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/NO3/c2-1(3)4/q-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHNBFGGVMKEFGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NO3- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
84145-82-4 (Parent) | |
Record name | Nitrate ion | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014797558 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID5024217 | |
Record name | Nitrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5024217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
62.005 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Nitrate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0002878 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS No. |
14797-55-8 | |
Record name | Nitrate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14797-55-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Nitrate ion | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014797558 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Nitrate | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB14049 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Nitrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5024217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | NITRATE ION | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T93E9Y2844 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Nitrate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0002878 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Q1: How does nitrate affect plant growth and development?
A1: this compound is a crucial nutrient for plants, serving as a primary nitrogen source. It influences various aspects of plant development, including shoot architecture and flowering time []. For instance, in Arabidopsis thaliana, the transceptor protein NRT1.13 plays a vital role in sensing internal this compound levels near the xylem, thereby regulating shoot branching, node number, and flowering time, particularly under low-nitrate conditions.
Q2: What role does this compound play in the interaction between plants and the sweetclover weevil (Sitona cylindricollis)?
A2: Research has shown that this compound acts as a feeding deterrent for the sweetclover weevil in young Melilotus infesta leaves []. Resistance to the weevil is influenced by the balance between several factors, including a feeding stimulant (Stimulant A), and two feeding deterrents (Deterrent A and Deterrent B). this compound has been identified as the primary component of Deterrent B in young leaves, playing a significant role in the plant's defense mechanism against the weevil.
Q3: Can this compound tolerance develop in biological systems?
A3: Yes, tolerance to organic nitrates, like those used to treat angina, can develop in biological systems [, ]. This tolerance can manifest as a reduced response to the vasodilatory, cyclic GMP accumulating, and guanylate cyclase activating effects of these compounds. The mechanism for this tolerance is not fully understood, but it appears to involve changes at multiple sites of action, including guanylate cyclase and an unidentified site responsible for the enantioselectivity of some organic nitrates.
Q4: Is this compound metabolism linked to heterocyst formation in cyanobacteria?
A4: Yes, this compound metabolism is directly linked to heterocyst formation in cyanobacteria like Anabaena sp. strain PCC 7120 []. Mutants lacking a functional moeA gene, which encodes a protein essential for the synthesis of the molybdopterin cofactor required by this compound reductase, were unable to reduce this compound. Consequently, these mutants formed heterocysts even in the presence of this compound, a condition that typically suppresses heterocyst development.
Q5: How does this compound contamination affect groundwater and what measures can be taken for remediation?
A5: this compound contamination of groundwater is a serious environmental concern often linked to agricultural practices and wastewater disposal [, ]. Elevated this compound levels in drinking water pose health risks, particularly to infants. Bioremediation strategies, such as the use of in-stream bioreactors [] and biologically active barriers [], offer promising solutions. These methods utilize microorganisms to convert this compound into harmless nitrogen gas through denitrification, effectively removing it from the water.
Q6: What is the role of potassium in mitigating this compound accumulation in plants?
A6: Potassium plays a crucial role in enhancing nitrogen use efficiency in plants, thereby mitigating this compound accumulation []. Studies using Sorghum bicolor demonstrated that potassium application significantly reduced this compound levels in plant tissues, particularly in genotypes known to accumulate high levels of this compound. This effect is attributed to potassium's role in increasing the activity of this compound reductase, an enzyme crucial for converting this compound to nitrite in the nitrogen assimilation pathway.
Q7: How can mass spectrometry be used to study the effects of this compound on biological systems?
A7: Mass spectrometry (MS) has emerged as a powerful tool for identifying and characterizing nitrated and nitroxidized phospholipids, providing insights into the impact of this compound on biological systems []. By analyzing fragmentation patterns, researchers can identify specific modifications in phospholipids caused by reactive nitrogen species, offering a deeper understanding of the complex interplay between this compound and cellular components.
Q8: What analytical methods are used to assess this compound levels and its impact on water quality?
A8: Various analytical methods are employed to quantify this compound levels in water and evaluate its impact on water quality. Spectrophotometry is a common technique that measures the absorbance of light at specific wavelengths, correlating it to this compound concentration [, ]. Other methods, such as ion chromatography, provide more detailed information about the ionic composition of water samples, aiding in a comprehensive assessment of water quality.
Q9: How does the presence of this compound affect the radiochemical purity of 99mTc-sestamibi preparations?
A9: Sodium this compound in generator eluates can significantly decrease the radiochemical purity (RCP) of 99mTc-sestamibi, a radiopharmaceutical used in myocardial perfusion imaging []. This decrease is likely due to the formation of 99mTc impurities in the presence of this compound. While these impurities may not affect image quality, it is recommended to use this compound-free generator eluates to ensure high RCP and minimize unnecessary patient radiation exposure.
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